Cas no 928713-22-8 (ASISCHEM C63572)

ASISCHEM C63572 structure
ASISCHEM C63572 structure
Product Name:ASISCHEM C63572
CAS No:928713-22-8
MF:C11H7ClN2O
MW:218.6390812397
CID:892330
PubChem ID:17606311
Update Time:2025-04-19

ASISCHEM C63572 Chemical and Physical Properties

Names and Identifiers

    • ASISCHEM C63572
    • 2-(3-chlorophenyl)pyrimidine-5-carbaldehyde
    • AKOS000283978
    • AB49040
    • SCHEMBL2221884
    • CS-0358598
    • 928713-22-8
    • FT-0759756
    • Inchi: 1S/C11H7ClN2O/c12-10-3-1-2-9(4-10)11-13-5-8(7-15)6-14-11/h1-7H
    • InChI Key: IPUCTROOLKJTMB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1N=CC(C=O)=CN=1

Computed Properties

  • Exact Mass: 218.02500
  • Monoisotopic Mass: 218.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85000
  • LogP: 2.60950
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